Cas no 5097-03-0 (N2,n4-dimethylpyrimidine-2,4,5-triamine, Sulfuric Acid)

• Product Name: N2,n4-dimethylpyrimidine-2,4,5-triamine, Sulfuric Acid
• CAS No: 5097-03-0
• MF: C₆H₁₃N₅O₄S
• MW: 251.263519048691
• CID: 1570493
• PubChem ID: 255559
• Update Time: 2025-04-21

N2,n4-dimethylpyrimidine-2,4,5-triamine, Sulfuric Acid Chemical and Physical Properties

Names and Identifiers

• N2,n4-dimethylpyrimidine-2,4,5-triamine, Sulfuric Acid
• NSC-81187
• DTXSID10965237
• Sulfuric acid--2,4-bis(methylimino)-1,2,3,4-tetrahydropyrimidin-5-amine (1/1)
• 5097-03-0
• NSC81187

• Inchi： 1S/C6H11N5.H2O4S/c1-8-5-4(7)3-10-6(9-2)11-5;1-5(2,3)4/h3H,7H2,1-2H3,(H2,8,9,10,11);(H2,1,2,3,4)
• InChI Key： BFQGRRYRXMKVIY-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)O.N(C)C1C(=CN=C(NC)N=1)N

Computed Properties

• Exact Mass: 251.06899
• Monoisotopic Mass: 251.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 159Ų

Experimental Properties

• Boiling Point: 373.2°C at 760 mmHg
• Flash Point: 179.5°C
• PSA: 150.46
• LogP: 1.29740